N-(1-ethyl-1H-tetrazol-5-yl)-N'-[3-fluoro-5-(trifluoromethyl)benzyl]urea

• IUPAC Name: 1-(1-ethyltetrazol-5-yl)-3-[[3-fluoro-5-(trifluoromethyl)phenyl]methyl]urea
• InChI: InChI=1S/C12H12F4N6O/c1-2-22-10(19-20-21-22)18-11(23)17-6-7-3-8(12(14,15)16)5-9(13)4-7/h3-5H,2,6H2,1H3,(H2,17,18,19,21,23)
• InChI Key: FPIWLQCZAQXVRI-UHFFFAOYSA-N
• Canonical SMILES: CCN1C(=NN=N1)NC(=O)NCC2=CC(=CC(=C2)F)C(F)(F)F
• Molecular Formula: C12H12F4N6O
• Molecular Weight: 332.26 g/mol

Description

N-(1-ethyl-1H-tetrazol-5-yl)-N'-[3-fluoro-5-(trifluoromethyl)benzyl]urea, also known as ETU, is a synthetic compound that has been extensively studied for its potential use in scientific research. ETU is a member of the tetrazole family of compounds and is commonly used as a tool compound in biochemistry and pharmacology.

Mechanism of Action

N-(1-ethyl-1H-tetrazol-5-yl)-N'-[3-fluoro-5-(trifluoromethyl)benzyl]urea exerts its biological effects by binding to the active site of enzymes and inhibiting their activity. This binding is typically reversible and depends on the specific enzyme and the concentration of N-(1-ethyl-1H-tetrazol-5-yl)-N'-[3-fluoro-5-(trifluoromethyl)benzyl]urea used.
Biochemical and Physiological Effects:
N-(1-ethyl-1H-tetrazol-5-yl)-N'-[3-fluoro-5-(trifluoromethyl)benzyl]urea has been shown to have a variety of biochemical and physiological effects. It has been shown to inhibit urease activity, which is important in the nitrogen cycle and the metabolism of urea. N-(1-ethyl-1H-tetrazol-5-yl)-N'-[3-fluoro-5-(trifluoromethyl)benzyl]urea has also been shown to inhibit carbonic anhydrase activity, which is important in the regulation of acid-base balance in the body. Additionally, N-(1-ethyl-1H-tetrazol-5-yl)-N'-[3-fluoro-5-(trifluoromethyl)benzyl]urea has been shown to inhibit acetylcholinesterase activity, which is important in the regulation of neurotransmitter signaling.

Advantages and Limitations for Lab Experiments

One of the main advantages of using N-(1-ethyl-1H-tetrazol-5-yl)-N'-[3-fluoro-5-(trifluoromethyl)benzyl]urea in lab experiments is its potency and specificity as an enzyme inhibitor. This allows researchers to investigate the role of specific enzymes in biological processes with a high degree of precision. However, one limitation of using N-(1-ethyl-1H-tetrazol-5-yl)-N'-[3-fluoro-5-(trifluoromethyl)benzyl]urea is its potential for off-target effects, which can complicate the interpretation of experimental results.

Future Directions

There are several future directions for the use of N-(1-ethyl-1H-tetrazol-5-yl)-N'-[3-fluoro-5-(trifluoromethyl)benzyl]urea in scientific research. One potential application is as a tool compound for the investigation of the role of urease in the pathogenesis of various diseases, including Helicobacter pylori infection and kidney stones. Additionally, N-(1-ethyl-1H-tetrazol-5-yl)-N'-[3-fluoro-5-(trifluoromethyl)benzyl]urea may have potential as a therapeutic agent for the treatment of these diseases. Another potential application is as a tool compound for the investigation of the role of carbonic anhydrase in the regulation of acid-base balance in the body, as well as its potential as a therapeutic target for the treatment of diseases such as glaucoma and epilepsy. Finally, N-(1-ethyl-1H-tetrazol-5-yl)-N'-[3-fluoro-5-(trifluoromethyl)benzyl]urea may have potential as a tool compound for the investigation of the role of acetylcholinesterase in the regulation of neurotransmitter signaling and its potential as a therapeutic target for the treatment of diseases such as Alzheimer's disease and myasthenia gravis.
Conclusion:
In conclusion, N-(1-ethyl-1H-tetrazol-5-yl)-N'-[3-fluoro-5-(trifluoromethyl)benzyl]urea is a synthetic compound that has been extensively studied for its potential use in scientific research. It is a potent inhibitor of several enzymes, including urease, carbonic anhydrase, and acetylcholinesterase, and has a variety of biochemical and physiological effects. While there are advantages and limitations to using N-(1-ethyl-1H-tetrazol-5-yl)-N'-[3-fluoro-5-(trifluoromethyl)benzyl]urea in lab experiments, it has several potential future directions for use as a tool compound and therapeutic agent in the investigation and treatment of various diseases.

Synthesis Methods

N-(1-ethyl-1H-tetrazol-5-yl)-N'-[3-fluoro-5-(trifluoromethyl)benzyl]urea can be synthesized using a variety of methods, but the most common approach involves the reaction of 3-fluoro-5-(trifluoromethyl)benzyl isocyanate with 1-ethyl-1H-tetrazole-5-amine in the presence of a suitable solvent. The resulting product is purified using standard chromatographic techniques to obtain pure N-(1-ethyl-1H-tetrazol-5-yl)-N'-[3-fluoro-5-(trifluoromethyl)benzyl]urea.

Scientific Research Applications

N-(1-ethyl-1H-tetrazol-5-yl)-N'-[3-fluoro-5-(trifluoromethyl)benzyl]urea has been extensively studied for its potential use in scientific research, particularly in the field of biochemistry and pharmacology. It has been shown to be a potent inhibitor of several enzymes, including urease, carbonic anhydrase, and acetylcholinesterase. N-(1-ethyl-1H-tetrazol-5-yl)-N'-[3-fluoro-5-(trifluoromethyl)benzyl]urea has also been used as a tool compound to investigate the role of these enzymes in various biological processes.